Cas no 42905-08-8 (Benzenesulfonamide, N-(4-hydroxy-2-pentadecylphenyl)-4-(phenylazo)-)

Benzenesulfonamide, N-(4-hydroxy-2-pentadecylphenyl)-4-(phenylazo)- structure
42905-08-8 structure
Product name:Benzenesulfonamide, N-(4-hydroxy-2-pentadecylphenyl)-4-(phenylazo)-
CAS No:42905-08-8
MF:C33H45N3O3S
MW:563.793707609177
CID:324229
PubChem ID:21320967

Benzenesulfonamide, N-(4-hydroxy-2-pentadecylphenyl)-4-(phenylazo)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-(4-hydroxy-2-pentadecylphenyl)-4-(phenylazo)-
    • N-(4-hydroxy-2-pentadecylphenyl)-4-phenyldiazenylbenzenesulfonamide
    • DTXSID00612344
    • SCHEMBL11529283
    • 42905-08-8
    • N-(4-Hydroxy-2-pentadecylphenyl)-4-[(E)-phenyldiazenyl]benzene-1-sulfonamide
    • Inchi: InChI=1S/C33H45N3O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-28-27-31(37)23-26-33(28)36-40(38,39)32-24-21-30(22-25-32)35-34-29-19-16-14-17-20-29/h14,16-17,19-27,36-37H,2-13,15,18H2,1H3/b35-34+
    • InChI Key: YRUOTTKLOZMLJR-XAHDOWKMSA-N
    • SMILES: OC1C=CC(NS(C2=CC=C(/N=N/C3=CC=CC=C3)C=C2)(=O)=O)=C(CCCCCCCCCCCCCCC)C=1

Computed Properties

  • Exact Mass: 563.31816348g/mol
  • Monoisotopic Mass: 563.31816348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 19
  • Complexity: 770
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.7
  • Topological Polar Surface Area: 99.5Ų

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